Cas no 13734-36-6 (Boc-Sar-OH)

Boc-Sar-OH (N-tert-Butoxycarbonyl-Sarcosine) is a protected amino acid derivative widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild acidic conditions. Sarcosine (N-methylglycine) introduces a methylated backbone, influencing peptide conformation and stability. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with standard coupling reagents and resistance to racemization. Its high purity and consistent performance make it a reliable building block for constructing complex peptides and peptidomimetics. Boc-Sar-OH is commonly employed in pharmaceutical research and bioconjugation applications.

Boc-Sar-OH structure

Product Name:Boc-Sar-OH

CAS No:13734-36-6

MF:C₈H₁₅NO₄

MW:189.209002733231

MDL:MFCD00037795

CID:49448

PubChem ID:83692

Update Time:2025-06-07

Boc-Sar-OH Chemical and Physical Properties

Names and Identifiers

- Boc-Sarcosine
- Boc-Sar-OH
- 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
- BOC-MEGLY-OH
- Boc-Nalpha-methylglycine
- Boc-Nalpha-methyl-L-glutamic acid gamma-benzyl ester
- H-Glu-OBzl
- N-[(1,1-dimethylethoxy)carbonyl]-N-methylGlycine
- N-tert-Butoxycarbonyl-N-methylglycine
- Boc-N-methylglycine
- Boc-N-methylglycine,Boc-sarcosine
- N-(tert-butoxycarbonyl)-N-methylglycine
- N-Boc-N-Methylglycine
- N-Boc-sarcosine
- N-tert-butoxycarbonyl sarcosine
- N-tert-butoxycarbonyl-N-methyl-2-aminoacetic acid
- N-tert-butyloxycarbonylsarcosine
- t-Boc-sarcosine
- N-[(1,1-Dimethylethoxy)carbonyl]sarcosine
- BOC-SAR
- Boc-L-Sar-OH
- BOC-N-ME-GLY-OH
- N-T-BOC-SARCOSIN
- N-t-Boc-sarcosine
- Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
- 2-{[(tert-butoxy)carbonyl](methyl)amino}acetic acid
- n-tert-butoxycarbonylsarcosine
- YRXIMPFOTQVOHG-UHFFFAOYSA-N
- 2-(tert-butoxycarbonyl(methyl)amino)acetic acid
- [(tert-Butoxycarbonyl)(methyl)amino]acetic acid
- N-((1,1-Dimet
- N-((1,1-Dimethylethoxy)carbonyl)sarcosine
- F1905-7197
- (tert-Butoxycarbonyl-methyl-amino)-acetic acid
- N-((1,1-Dimethylethoxy)carbonyl)-N-methylglycine
- BocSar
- 2-(tert-butoxycarbonyl (methyl)amino) acetic acid
- Glycine, N-((1,1-dimethylethoxy)carbonyl)-N-methyl-
- CS-W015946
- n-t-butyloxycarbonyl-n-methylglycine
- NS00024456
- N-[tert-butoxycarbonyl]sarcosine
- MFCD00037795
- t-butoxycarbonylsarcosine
- AM82639
- (N-t-butoxycarbonyl-N-methyl-amino)acetic acid
- AKOS000169569
- Boc Sarcosine
- Boc-Sar-OH, >=99.0% (T)
- n-tert-butoxycarbonyl-sarcosine
- Glycine, N-methyl-N-(t-butoxycarbonyl)-
- n-boc-n-methyl glycine
- J-300363
- M06155
- 13734-36-6
- EN300-30941
- 2-(N-t-butyloxycarbonyl-N-methylamino)acetic acid
- N-tert-butoxycarbonyl-N-methyl-glycine
- AC-16313
- N-{[(1,1-dimethylethyl)oxy]carbonyl}-N-methylglycine
- SARCOSINE,N-TERT.BUTYLOXYCARBONYL
- N-(t-butoxycarbonyl)-N-methylglycine
- SCHEMBL336495
- N-Boc sarcosine
- 2-[(tert-butoxycarbonyl)(methyl)amino]acetic acid
- HY-W015230
- N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-glycine
- InChI=1/C8H15NO4/c1-8(2,3)13-7(12)9(4)5-6(10)11/h5H2,1-4H3,(H,10,11
- 2-(tert-butoxycarbonyl(methyl)amino)-acetic acid
- N-t-butoxycarbonyl-sarcosine
- AB00999710-01
- [(tert-Butoxycarbonyl)(methyl)amino]acetic acid #
- STR06511
- N-(tert-butoxycarbonyl)sarcosine
- Z285919592
- tert-butoxycarbonyl-sarcosine
- N-t-Butyloxycarbonyl-sarcosine
- SY032811
- FT-0636950
- Q-101726
- SRCB-03695
- 2-((tert-Butoxycarbonyl)(methyl)amino)acetic acid
- DTXSID9065603
- 2-(tert-butoxycarbonyl-methyl-amino)-acetic acid
- EINECS 237-306-0
- STL124114
- Butyloxycarbonyl)sarcosine; [(tert-Butoxycarbonyl)(methyl)amino]acetic Acid; [N-(tert-Butoxycarbonyl)-N-methylamino]acetic Acid
- MDL： MFCD00037795
- Inchi： 1S/C8H15NO4/c1-8(2,3)13-7(12)9(4)5-6(10)11/h5H2,1-4H3,(H,10,11)
- InChI Key： YRXIMPFOTQVOHG-UHFFFAOYSA-N
- SMILES： O(C(N(C)CC(=O)O)=O)C(C)(C)C
- BRN： 2046827

Computed Properties

Exact Mass: 189.10000
Monoisotopic Mass: 189.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7

Experimental Properties

Color/Form: White solid
Density: 1.2321 (rough estimate)
Melting Point: 88-90 °C
Boiling Point: 286.8℃ at 760 mmHg
Flash Point: 127.3±21.5 °C
Refractive Index: 1.4540 (estimate)
PSA: 66.84000
LogP: 0.93790
Solubility: Not determined

Boc-Sar-OH Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
FLUKA BRAND F CODES：21
HazardClass：IRRITANT
TSCA：Yes
Storage Condition：−20°C

Boc-Sar-OH Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-Sar-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SR251-5g	Boc-Sar-OH	13734-36-6	98%	5g	￥32.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SR251-25g	Boc-Sar-OH	13734-36-6	98%	25g	￥72.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	SR251-100g	Boc-Sar-OH	13734-36-6	98%	100g	￥242.0	2022-06-10
TRC	B657928-5g	Boc-N-methylglycine	13734-36-6		5g	$ 52.00	2023-09-08
TRC	B657928-25g	Boc-N-methylglycine	13734-36-6		25g	$ 109.00	2023-09-08
TRC	B657928-50g	Boc-N-methylglycine	13734-36-6		50g	$ 207.00	2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002501-100g	Boc-Sar-OH	13734-36-6	98%	100g	￥200	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002501-25g	Boc-Sar-OH	13734-36-6	98%	25g	￥56	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R002501-5g	Boc-Sar-OH	13734-36-6	98%	5g	￥29	2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S118251-5g	Boc-Sar-OH	13734-36-6	98%	5g	¥29.90	2023-09-01

Boc-Sar-OH Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:13734-36-6)BOC-SAR-OH

Order Number:sfd5074

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13734-36-6)N-叔丁氧羰基肌氨酸

Order Number:LE2466797

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:38

Price ($):discuss personally

Email:18501500038@163.com

Boc-Sar-OH Related Literature

1. pH-responsive host–guest polymerization and blending

Daniele Masseroni,Enrico Rampazzo,Federico Rastrelli,Davide Orsi,Lucia Ricci,Giacomo Ruggeri,Enrico Dalcanale RSC Adv. 2015 5 11334
2. Bicyclic enol cyclocarbamates inhibit penicillin-binding proteins

Paul Dockerty,Jerre G. Edens,Menno B. Tol,Danae Morales Angeles,Arnau Domenech,Yun Liu,Anna K. H. Hirsch,Jan-Willem Veening,Dirk-Jan Scheffers,Martin D. Witte Org. Biomol. Chem. 2017 15 894
3. 3-Substituted 2-phenyl-indoles: privileged structures for medicinal chemistry

Henrik Johansson,Tanja B?gel?v J?rgensen,David E. Gloriam,Hans Br?uner-Osborne,Daniel Sejer Pedersen RSC Adv. 2013 3 945
4. Bifunctional thiourea-modified polymers of intrinsic microporosity for enantioselective α-amination of 3-aryl-2-oxindoles in batch and flow conditions

Laura Martín,Alicia Maestro,José M. Andrés,Rafael Pedrosa Org. Biomol. Chem. 2020 18 9275
5. Enantioselective organocatalytic α-heterofunctionalization of active methines

Alessio Russo,Claudia De Fusco,Alessandra Lattanzi RSC Adv. 2012 2 385

Related Categories

13734-36-6 (Boc-Sar-OH) Related Products

Recommended suppliers